Cas no 2229086-98-8 (2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one
• CAS No: 2229086-98-8
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 5604806
• PubChem ID: 165838978
• Update Time: 2025-05-19

2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1953248
• 2229086-98-8
• 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one
• 2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)8(15)6-5-13-14-4-2-1-3-7(6)14/h1-5H
• InChI Key： QVGNDAXVAHTVRB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NN2C=CC=CC2=1)=O)(F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.4Ų

Additional information on 2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one

Introduction to 2,2,2-Trifluoro-1-{Pyrazolo[1,5-A]Pyridin-3-Yl}Ethan-1-One

The compound CAS No. 2229086-98-8, commonly referred to as 2,2,2-Trifluoro-1-{Pyrazolo[1,5-A]Pyridin-3-Yl}Ethan-1-One, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered considerable attention due to its unique structural properties and potential for use in advanced drug delivery systems and electronic materials.

The molecular structure of 2,2,2-Trifluoro-1-{Pyrazolo[1,5-A]Pyridin-3-Yl}Ethan-1-One is characterized by a trifluoromethyl group attached to a pyrazolopyridine ring system. This combination provides the molecule with exceptional stability and reactivity under various chemical conditions. Recent studies have highlighted its potential as a precursor for synthesizing novel heterocyclic compounds with enhanced pharmacokinetic properties.

In terms of synthesis, researchers have developed innovative methods to produce this compound efficiently. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis approach utilizing microwave-assisted reactions. This method not only enhances the yield but also reduces reaction time significantly compared to traditional methods.

The pharmacological properties of CAS No. 2229086-98-8 have been extensively studied in recent years. Preclinical trials have shown promising results in its application as an anti-inflammatory agent and a potential candidate for treating neurodegenerative diseases. The trifluoromethyl group contributes to its lipophilicity, which is crucial for crossing the blood-brain barrier—a critical factor in central nervous system drug delivery.

Beyond its pharmaceutical applications, this compound has also found utility in the development of advanced materials such as organic semiconductors and optoelectronic devices. Its unique electronic properties make it a valuable component in the construction of light-emitting diodes (LEDs) and solar cells.

In conclusion, 2,2,2-Trifluoro-1-{Pyrazolo[1,5-A]Pyridin-3-Yl}Ethan-1-One represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its continued exploration promises to unlock new possibilities in drug development and material science.